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Compound of Interest

Compound Name: 3-Isopropoxyaniline

Cat. No.: B150228

An In-depth Overview of 3-lsopropoxyaniline, encompassing its chemical and physical
properties, safety protocols, and applications in research and development, with a focus on its
role as a key intermediate in the synthesis of pharmacologically active molecules.

Introduction

3-Isopropoxyaniline, identified by the CAS number 41406-00-2, is an organic compound
belonging to the aniline family.[1] Structurally, it is an aniline molecule substituted with an
isopropoxy group at the third position of the benzene ring. This compound serves as a crucial
building block and intermediate in the synthesis of a variety of more complex molecules,
particularly within the pharmaceutical, agrochemical, and dye industries.[2][3] Its utility is
highlighted by its role as a reactant in the preparation of compounds with significant biological
activity, such as inhibitors of viral replication.[4][5] This guide provides a comprehensive
technical overview of its properties, safety handling procedures, and documented applications
for researchers, scientists, and professionals in drug development.

Physicochemical Properties

3-Isopropoxyaniline is typically a liquid at room temperature.[2] A summary of its key physical
and chemical properties is presented below.
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Property Value Source(s)
Molecular Formula CoH13NO [41061[7]
Molecular Weight 151.21 g/mol [1][6]
Boiling Point 229-230 °C [4]

Density 1.025 g/mL at 25 °C [4]

Refractive Index (n20/D)

1.5500

[4]

Flash Point

>110 °C (>230 °F) - closed cup

[4]

Vapor Pressure

0.0131 mmHg at 25°C

[4]

pKa 4.54 + 0.10 (Predicted) [4]
N Chloroform (Slightly), Methanol
Solubility ) [4][8]
(Slightly)
Pale yellow to light brown
Appearance [2]

liquid

Safety and Handling

3-Isopropoxyaniline is classified as an irritant.[4] Proper handling and storage are essential to

ensure laboratory safety.

Hazard Identification and Precautionary Measures

The compound is known to cause skin and serious eye irritation, and may also cause

respiratory irritation.[1][6][9]

© 2025 BenchChem. All rights reserved.

217

Tech Support


https://www.lookchem.com/404.htm
http://angenechemical.com/sds/41406-00-2.pdf
https://www.scbt.com/p/3-isopropoxyaniline-41406-00-2
https://pubchem.ncbi.nlm.nih.gov/compound/3-isopropoxyaniline
http://angenechemical.com/sds/41406-00-2.pdf
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB3311679_EN.htm
https://www.nbinno.com/?news/LFT-manufacturer-of-3-isopropoxyaniline-a-feasibility-analysis
https://www.benchchem.com/product/b150228?utm_src=pdf-body
https://www.lookchem.com/404.htm
https://pubchem.ncbi.nlm.nih.gov/compound/3-isopropoxyaniline
http://angenechemical.com/sds/41406-00-2.pdf
https://www.combi-blocks.com/msds/QE-4620.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150228?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Hazard Precautionary

GHS Classification Source(s)
Statement(s) Statement(s)
. . P264, P280,
Skin H315: Causes skin
_ o o P302+P352, [6][9][10]
Corrosion/Irritation irritation
P332+P313
P280,
Serious Eye H319: Causes serious
o o P305+P351+P338, [6][9]
Damage/Irritation eye irritation
P337+P313
Specific Target Organ H335: May cause P261, P271, ]
Toxicity respiratory irritation P304+P340, P312

Recommended Handling and Storage

Handling: Use in a well-ventilated area or outdoors.[9] Avoid breathing dust, fume, gas, mist,
vapors, or spray.[9] Wash hands and any exposed skin thoroughly after handling.[6] Wear
protective gloves, protective clothing, eye protection, and face protection.[6][9]

Storage: Store in a well-ventilated place and keep the container tightly closed.[9][11] It is
recommended to store locked up.[9] Some suppliers note that the material is heat and air-
sensitive and should be kept refrigerated (2-8 °C) under an inert gas.[11]

Applications in Research and Drug Development

Anilines are versatile compounds in drug discovery, though their potential for metabolic
instability and toxicity sometimes necessitates their replacement or modification.[12] 3-
Isopropoxyaniline serves as a valuable intermediate, contributing its unique structural motif to
the synthesis of larger, more complex molecules.[3][13]

Its primary application highlighted in the literature is as a reactant for the preparation of[6]
[9]triazolo[4,5-d]pyrimidinones. These resulting compounds have been identified as inhibitors of
Chikungunya virus replication, demonstrating the importance of 3-isopropoxyaniline in the
development of potential antiviral therapeutics.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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